Cas no 656821-29-3 (1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl-)

• Product Name: 1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl-
• CAS No: 656821-29-3
• MF: C₂₀H₁₆ClN₃
• MW: 333.814143180847
• CID: 397599
• PubChem ID: 44581407
• Update Time: 2025-04-19

1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl-
• 4-N-(3-chloroacridin-9-yl)-1-N-methylbenzene-1,4-diamine
• DTXSID90659561
• 656821-29-3
• CHEMBL457111
• N~1~-(3-Chloroacridin-9-yl)-N~4~-methylbenzene-1,4-diamine

• Inchi： 1S/C20H16ClN3/c1-22-14-7-9-15(10-8-14)23-20-16-4-2-3-5-18(16)24-19-12-13(21)6-11-17(19)20/h2-12,22H,1H3,(H,23,24)
• InChI Key： HEIPHLNOBNZDAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC1C=CC=CC=1C=2NC1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 333.10348
• Monoisotopic Mass: 333.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 37Ų

Experimental Properties

• PSA: 36.95